Cas no 612480-60-1 (4,4'-Dihydroxybiphenyl-d8 (rings-d8))

• Product Name: 4,4'-Dihydroxybiphenyl-d8 (rings-d8)
• CAS No: 612480-60-1
• MF: C₁₂H₁₀O₂
• MW: 194.255897045135
• CID: 1066253
• Update Time: 2025-06-14

4,4'-Dihydroxybiphenyl-d8 (rings-d8) Chemical and Physical Properties

Names and Identifiers

• 4,4′,Dihydroxybiphenyl-d8 (rings-d8)
• 4,4'-dihydroxybiphenol-d8
• 4,4'-DIHYDROXYDIPHENYL-D8 (RINGS-D8)
• 4,4'-Dihydroxybiphenyl-d8(rings-d8)
• 2,3,5,6-Tetradeuterio-4-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)phenol
• 4,4'-Dihydroxybiphenyl-d8 (rings-d8)

• Inchi： 1S/C12H10O2/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8,13-14H/i1D,2D,3D,4D,5D,6D,7D,8D
• InChI Key： VCCBEIPGXKNHFW-PGRXLJNUSA-N
• SMILES： OC1C([2H])=C([2H])C(=C([2H])C=1[2H])C1C([2H])=C([2H])C(=C([2H])C=1[2H])O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 145
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5

Additional information on 4,4'-Dihydroxybiphenyl-d8 (rings-d8)

Comprehensive Analysis of 4,4'-Dihydroxybiphenyl-d8 (rings-d8) (CAS No. 612480-60-1): Properties, Applications, and Industry Trends

4,4'-Dihydroxybiphenyl-d8 (rings-d8), with the CAS number 612480-60-1, is a deuterated derivative of 4,4'-dihydroxybiphenyl, a compound widely utilized in advanced research and industrial applications. This isotopically labeled variant, featuring deuterium atoms (d8) on its aromatic rings, is increasingly sought after for its unique properties in NMR spectroscopy, mass spectrometry, and pharmaceutical research. The growing demand for deuterated compounds in drug development and material science has positioned this chemical as a critical tool for scientists aiming to enhance analytical precision and metabolic studies.

The molecular structure of 4,4'-Dihydroxybiphenyl-d8 consists of two phenol rings connected by a single bond, with deuterium atoms replacing all eight hydrogen atoms on the aromatic rings. This modification significantly reduces background interference in analytical techniques, making it invaluable for quantitative analysis and isotope dilution methods. Researchers frequently employ this compound as an internal standard in LC-MS (Liquid Chromatography-Mass Spectrometry) to improve accuracy in detecting trace-level analytes, particularly in environmental testing and biomedical research.

In the context of sustainable chemistry, 4,4'-Dihydroxybiphenyl-d8 aligns with the industry's shift toward green solvents and eco-friendly synthesis. Its deuterated nature minimizes waste in labeling experiments, reducing the need for repetitive syntheses. This efficiency resonates with the principles of green chemistry, a topic gaining traction in academic and industrial forums. Additionally, the compound's role in polymeric materials—such as high-performance thermosetting resins and liquid crystals—has sparked interest among material scientists exploring next-generation electronics and optical devices.

From a commercial perspective, the market for deuterated chemicals like 4,4'-Dihydroxybiphenyl-d8 is expanding, driven by advancements in precision medicine and diagnostic technologies. Pharmaceutical companies leverage its isotopic purity to study drug metabolism and pharmacokinetics, addressing challenges in personalized therapy. Furthermore, its application in OLED (Organic Light-Emitting Diode) research underscores its relevance in the renewable energy sector, where deuterated compounds enhance device stability and efficiency.

Quality control and regulatory compliance are paramount for CAS No. 612480-60-1. Reputable suppliers adhere to stringent ISO certifications and GMP standards to ensure batch-to-batch consistency, a critical factor for laboratories requiring high-purity reagents. As global interest in deuterium labeling grows, innovations in synthetic methodologies—such as catalytic deuteration—are expected to further optimize the production of 4,4'-Dihydroxybiphenyl-d8, reducing costs and improving accessibility.

In summary, 4,4'-Dihydroxybiphenyl-d8 (rings-d8) exemplifies the intersection of cutting-edge science and industrial demand. Its versatility in analytical chemistry, material engineering, and life sciences ensures its continued relevance in a rapidly evolving technological landscape. For researchers and manufacturers alike, understanding its properties and applications is essential to harnessing its full potential.